(3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone
Overview
Description
(3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone, also known as AMTPM, is a heterocyclic compound that has been studied for its potential applications in scientific research.
Scientific Research Applications
(3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit a range of biological activities, including antitumor, antimicrobial, and antiviral properties. In addition, it has been investigated for its potential as a scaffold for the development of novel therapeutic agents.
Mechanism of Action
The mechanism of action of (3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, a signaling molecule that is involved in a range of cellular processes.
Biochemical and Physiological Effects
(3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone has been shown to exhibit a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of certain bacteria and viruses. In addition, it has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of using (3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone in lab experiments is its broad range of biological activities, which makes it a versatile tool for studying a range of cellular processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained from experiments.
Future Directions
There are several potential future directions for the use of (3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone in scientific research. One area of interest is the development of novel therapeutic agents based on the (3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone scaffold. Another area of interest is the investigation of the mechanism of action of (3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone and its potential interactions with other cellular components. Finally, there is potential for the use of (3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone as a tool for studying the role of specific enzymes and signaling pathways in cellular processes.
Synthesis Methods
(3-amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone can be synthesized through a multi-step process involving the reaction of 2-acetylthiophene with methylamine, followed by cyclization with 2-bromoacetophenone. The resulting product is then subjected to a series of purification steps to obtain the final compound.
properties
IUPAC Name |
(3-amino-6-methylthieno[2,3-b]pyridin-2-yl)-phenylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2OS/c1-9-7-8-11-12(16)14(19-15(11)17-9)13(18)10-5-3-2-4-6-10/h2-8H,16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKJAOMZMDRGQKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C(=C(S2)C(=O)C3=CC=CC=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101322543 | |
Record name | (3-amino-6-methylthieno[2,3-b]pyridin-2-yl)-phenylmethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101322543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
3.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26667310 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
(3-Amino-6-methylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone | |
CAS RN |
52505-54-1 | |
Record name | (3-amino-6-methylthieno[2,3-b]pyridin-2-yl)-phenylmethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101322543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.